Cas no 10163-15-2 (Sodium Fluorophosphate)

• Product Name: Sodium Fluorophosphate
• CAS No: 10163-15-2
• MF: FNa₂O₃P
• MW: 143.949906349182
• MDL: MFCD00014248
• CID: 48432
• Update Time: 2025-06-13

Sodium Fluorophosphate Chemical and Physical Properties

Names and Identifiers

• Sodium monofluorophosphate
• Sodium Monoflurophosphate
• SODIUM FLUOROPHOSPHATE
• Phosphorofluoridicacid,sodiumsalt
• DISODIUM FLUOROPHOSPHATE
• fluorophosphoric acid, sodium salt
• Disodium monofluorophosphate
• Phosphorofluoridic acid disodium salt
• mfp
• SMFP
• Nsc248
• Disodium
• DisodiuM ADP Hydrate
• DisodiuM 5'-ADP Hydrate
• sodiumphosphorofluridate
• sodiumphosphorofluoridate
• Sodium Fluorophosphate

• MDL： MFCD00014248
• Inchi： 1S/FH2O3P.2Na/c1-5(2,3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• InChI Key： BFDWBSRJQZPEEB-UHFFFAOYSA-L
• SMILES： P([O-])([O-])(F)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 143.93600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals or powders.
• Melting Point: 625ºC
• Solubility: H2O: slightly soluble(lit.)
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol and ether.
• Stability/Shelf Life: Stable. Incompatible with phosphorus oxides, strong oxidizing agents.
• PSA: 73.00000
• LogP: 0.92500
• Solubility: Soluble in water.

Sodium Fluorophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：UN3288
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• RTECS：TE6130000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Fluorophosphate

Comprehensive Guide to Sodium Fluorophosphate (CAS No. 10163-15-2): Properties, Applications, and Industry Insights

Sodium Fluorophosphate (CAS No. 10163-15-2), also known as monofluorophosphate or MFP, is an inorganic compound widely recognized for its versatile applications in dental care, industrial processes, and material science. With the growing demand for fluoride-based additives and oral health enhancers, this compound has garnered significant attention from researchers, manufacturers, and consumers alike. Its unique chemical structure, combining phosphate and fluoride ions, contributes to its efficacy in preventing tooth decay while maintaining low toxicity levels.

In recent years, the global market for dental hygiene products has surged, driven by increased awareness of cavity prevention and enamel strengthening. Sodium Fluorophosphate (CAS No. 10163-15-2) is a key ingredient in many toothpaste formulations, often listed as "sodium monofluorophosphate toothpaste" on labels. Unlike other fluoride sources, such as sodium fluoride, MFP offers a slower release of fluoride ions, enhancing its long-term protective effects. This property aligns with the rising consumer preference for sustained-release oral care solutions.

Beyond dentistry, Sodium Fluorophosphate finds applications in water treatment and corrosion inhibition. Its ability to form stable complexes with metal ions makes it valuable for protecting pipelines and industrial equipment. Environmental concerns have also spurred interest in eco-friendly corrosion inhibitors, where MFP's biodegradability offers advantages over traditional chemicals. Researchers are exploring its potential in green chemistry initiatives, particularly in reducing heavy metal contamination in wastewater.

The synthesis of Sodium Fluorophosphate (CAS No. 10163-15-2) typically involves the reaction of sodium phosphate with hydrogen fluoride under controlled conditions. Manufacturers prioritize high-purity MFP for pharmaceutical and food-grade applications, adhering to strict regulations like the FDA and European Pharmacopoeia standards. Quality control measures focus on minimizing impurities such as free fluoride ions, which could affect product stability and safety.

Recent advancements in nanotechnology have opened new possibilities for Sodium Fluorophosphate applications. Studies suggest that nano-encapsulated MFP could enhance bioavailability in dental products or improve the efficiency of industrial coatings. Meanwhile, the compound's role in biomaterial engineering is being investigated, particularly in developing fluoride-releasing bone cements for orthopedic use. These innovations reflect the compound's adaptability to cutting-edge scientific trends.

From a commercial perspective, the demand for Sodium Fluorophosphate (CAS No. 10163-15-2) remains steady, with Asia-Pacific emerging as a high-growth market due to expanding oral care industries in China and India. Suppliers emphasize sustainable production methods and reduced carbon footprint to meet evolving environmental regulations. As consumers increasingly search for "fluoride alternatives for sensitive teeth" or "gentle enamel protectors," MFP-based formulations continue to gain traction as a balanced solution.

Safety evaluations of Sodium Fluorophosphate confirm its low risk profile when used as directed. Regulatory bodies classify it as generally recognized as safe (GRAS) for oral care applications, though guidelines recommend specific concentration limits (typically 0.7–1.1% in toothpaste). Ongoing research addresses questions like "is sodium fluorophosphate better than sodium fluoride" by comparing remineralization rates and enamel affinity, providing valuable data for product development.

In conclusion, Sodium Fluorophosphate (CAS No. 10163-15-2) represents a multifaceted compound bridging dental science, industrial chemistry, and environmental technology. Its enduring relevance stems from a unique combination of efficacy, safety, and adaptability to modern technological demands. As research continues to uncover novel applications—from smart materials to targeted drug delivery systems—this compound is poised to maintain its significance across multiple sectors.